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Abstract

Aranorosin is a structurally complex natural product isolated from the fungus
Pseudoarachniotus roseus. It has garnered significant interest within the scientific community
due to its diverse biological activities, including potent antifungal, antibacterial, and anticancer
properties. This technical guide provides a comprehensive overview of the chemical structure
and physicochemical properties of Aranorosin. It further details its mechanisms of action,
primarily focusing on its role as an inhibitor of the anti-apoptotic protein Bcl-2 and the bacterial
enzyme AAC(6')/APH(2"). This document summarizes available quantitative data on its
biological activity, provides detailed experimental protocols for its synthesis and isolation, and
presents visual representations of its known signaling pathways and mechanisms of action to
facilitate further research and drug development efforts.

Chemical Structure and Physicochemical Properties

Aranorosin is a polyketide-derived metabolite characterized by a unique and highly
oxygenated tetracyclic core.

Chemical Structure:

e |I[UPAC Name: (2E,4E,6R)-N-[(1S,2'R,3R,3'S,5S,7R)-2'-hydroxy-6-oxospiro[4,8-
dioxatricyclo[5.1.0.03,5]octane-2,5'-oxolane]-3'-yl]-4,6-dimethyldodeca-2,4-dienamide[1]
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e Molecular Formula: C23H33NO6[1]

e Canonical SMILES: CCCCCC--INVALID-LINK-
-/C=C(\C)/C=C/C(=O)N[C@H]1CC2([C@ @H]3--INVALID-LINK--C(=0O)
[C@@H]4[C@H]204)0[C@H]10[1]

Physicochemical Properties:

The following table summarizes the key physicochemical properties of Aranorosin.

Property Value Source
Molecular Weight 419.5 g/mol --INVALID-LINK--
XLogP3 3.6 --INVALID-LINK--
Hydrogen Bond Donor Count 2 --INVALID-LINK--
Hydrogen Bond Acceptor

Count 6 --INVALID-LINK--
Rotatable Bond Count 6 --INVALID-LINK--
Exact Mass 419.230788 g/mol --INVALID-LINK--
Monoisotopic Mass 419.230788 g/mol --INVALID-LINK--
Topological Polar Surface Area  94.2 A2 --INVALID-LINK--
Heavy Atom Count 30 --INVALID-LINK--
Formal Charge 0 --INVALID-LINK--
Complexity 726 --INVALID-LINK--

Biological Activity and Quantitative Data

Aranorosin exhibits a broad spectrum of biological activities. While comprehensive tabular
data on its IC50 and MIC values are not readily available in single public sources, the following
sections summarize the reported activities.
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Anticancer Activity

Aranorosin has been identified as an inhibitor of the anti-apoptotic function of Bcl-2, a key
regulator of apoptosis.[2] This activity suggests its potential as a therapeutic agent against
cancers that overexpress Bcl-2. A synthetic derivative of Aranorosin, KO50, has been shown to
induce apoptosis in a Bcl-2-overexpressing cell line at sub-micromolar concentrations when
used in combination with an anti-Fas antibody.[2]

Table 1: Anticancer Activity of Aranorosin and its Derivatives (Qualitative Data)

Concentrati

Compound Target Effect Cell Line on Source
Anti-apoptotic
Aranorosin function of Inhibition
Bcl-2
Apoptosis
K050 Anti-apoptotic  induction (in Bcl-2 Sub.
(Aranorosin function of combination overexpressi )
derivative) Bcl-2 with anti-Fas ng cells micromolar
antibody)

Antimicrobial Activity

Aranorosin has demonstrated both antifungal and antibacterial properties. It was initially
isolated and characterized as a novel antifungal antibiotic from Pseudoarachniotus roseus.
Furthermore, it has been shown to circumvent arbekacin resistance in Methicillin-resistant
Staphylococcus aureus (MRSA) by inhibiting the bifunctional enzyme AAC(6")/APH(2").

Table 2: Antimicrobial Activity of Aranorosin (Qualitative Data)
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Activity Organism Mechanism Source
Antifungal Various fungi Not specified
) ) Methicillin-resistant o
Antibacterial Inhibition of
] Staphylococcus
(Resistance reversal) AAC(6")/APH(2")

aureus (MRSA)

Experimental Protocols
Total Synthesis of Aranorosin

The total synthesis of Aranorosin is a complex, multi-step process. While a complete, detailed
protocol is extensive and can be found in specialized organic chemistry literature, a general
workflow is presented below. Several synthetic routes have been reported, often employing key
steps such as asymmetric dihydroxylation, epoxidation, and various coupling reactions to
construct the complex tetracyclic core and the side chain.

Commercially Available Starting Materials

Coupling of Side Chain and Core Precursor|—>| Late-Stage Functional Group Manipulations

Click to download full resolution via product page

A generalized workflow for the total synthesis of Aranorosin.

Isolation of Aranorosin from Pseudoarachniotus roseus

The isolation of Aranorosin from its natural source involves fermentation of the fungus
followed by extraction and purification of the metabolite.
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Inoculation of Pseudoarachniotus roseus

Fermentation in a suitable culture medium

'

Harvesting of mycelium and culture broth

'

Solvent Extraction of the crude product

'

Chromatographic Purification (e.g., Silica Gel Chromatography)

Pure Aranorosin

Click to download full resolution via product page

A typical workflow for the isolation of Aranorosin.

Determination of Minimum Inhibitory Concentration
(MIC)

The MIC of Aranorosin against various microbial strains can be determined using standard

broth microdilution or agar dilution methods.

Inoculate with a standardized microbial suspension }—b‘ Incubate under appropriate conditions }—D{ Visually or spectrophotometrically assess for growth inhibition }—b

Click to download full resolution via product page
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A generalized workflow for determining the MIC of Aranorosin.

Signaling Pathways and Mechanisms of Action
Inhibition of Bcl-2 and Induction of Apoptosis

Aranorosin's anticancer activity is, at least in part, attributed to its ability to inhibit the anti-
apoptotic protein Bcl-2. By binding to Bcl-2, Aranorosin disrupts its function of sequestering
pro-apoptotic proteins like Bax and Bak. This leads to the activation of the intrinsic apoptotic
pathway, characterized by the loss of mitochondrial membrane potential, release of cytochrome
¢, and subsequent activation of caspase-9 and the executioner caspases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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